Cas no 1261970-25-5 (6-Chloro-2-(4-chloro-2-methoxyphenyl)benzoic acid)

• Product Name: 6-Chloro-2-(4-chloro-2-methoxyphenyl)benzoic acid
• CAS No: 1261970-25-5
• MF: C₁₄H₁₀Cl₂O₃
• MW: 297.133402347565
• MDL: MFCD18321690
• CID: 2766733
• PubChem ID: 53227556
• Update Time: 2025-06-13

6-Chloro-2-(4-chloro-2-methoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4'-Dichloro-2'-methoxy[1,1'-biphenyl]-2-carboxylic acid
• 6-Chloro-2-(4-chloro-2-methoxyphenyl)benzoic acid, 95%
• DTXSID10691089
• MFCD18321690
• 6-CHLORO-2-(4-CHLORO-2-METHOXYPHENYL)BENZOIC ACID
• 1261970-25-5
• 6-Chloro-2-(4-chloro-2-methoxyphenyl)benzoic acid

• MDL： MFCD18321690
• Inchi： 1S/C14H10Cl2O3/c1-19-12-7-8(15)5-6-9(12)10-3-2-4-11(16)13(10)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： HAPAIKMQDCEXCQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)O)C1C=CC(=CC=1OC)Cl

Computed Properties

• Exact Mass: 296.001
• Monoisotopic Mass: 296.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 4.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 6-Chloro-2-(4-chloro-2-methoxyphenyl)benzoic acid

Research Briefing on 6-Chloro-2-(4-chloro-2-methoxyphenyl)benzoic acid (CAS: 1261970-25-5): Recent Advances and Applications

6-Chloro-2-(4-chloro-2-methoxyphenyl)benzoic acid (CAS: 1261970-25-5) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel anti-inflammatory and anticancer agents. This research briefing aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural-activity relationship (SAR) of 6-Chloro-2-(4-chloro-2-methoxyphenyl)benzoic acid derivatives. The study revealed that the compound's unique chloro and methoxy substituents contribute to its high binding affinity for specific protein targets, such as cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. The findings suggest that this molecule could serve as a promising scaffold for designing next-generation COX-2 inhibitors with improved selectivity and reduced side effects.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the compound's potential as an anticancer agent. The research team synthesized a series of analogs and evaluated their cytotoxicity against various cancer cell lines. Results indicated that 6-Chloro-2-(4-chloro-2-methoxyphenyl)benzoic acid exhibited moderate inhibitory activity against breast cancer cells (MCF-7) and lung cancer cells (A549), with IC50 values in the low micromolar range. Further mechanistic studies suggested that the compound induces apoptosis via the mitochondrial pathway, making it a candidate for further optimization in anticancer drug discovery.

From a synthetic chemistry perspective, advancements have been made in the efficient preparation of 6-Chloro-2-(4-chloro-2-methoxyphenyl)benzoic acid. A 2022 patent (WO2022156789) disclosed a novel catalytic method for its synthesis, utilizing palladium-catalyzed cross-coupling reactions to achieve higher yields and purity. This methodological improvement is expected to facilitate large-scale production and further exploration of its derivatives.

In conclusion, 6-Chloro-2-(4-chloro-2-methoxyphenyl)benzoic acid (CAS: 1261970-25-5) represents a versatile chemical entity with significant potential in drug discovery. Its dual role as a COX-2 inhibitor and anticancer agent, coupled with recent synthetic advancements, positions it as a valuable candidate for future research. Further studies are warranted to explore its pharmacokinetic properties and in vivo efficacy in disease models.